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Compound of Interest

Compound Name:
1-(azidomethoxy)-2-

methoxyethane

Cat. No.: B2495723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(azidomethoxy)-2-
methoxyethane, a bifunctional linker molecule increasingly utilized in the fields of

bioconjugation, drug development, and materials science. Its utility is primarily derived from the

presence of an azide group, which allows for its participation in highly efficient and specific

"click chemistry" reactions.

Core Concepts: The Power of Click Chemistry
1-(azidomethoxy)-2-methoxyethane is a key reagent in the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction forms a stable triazole

linkage between an azide and a terminal alkyne. The reaction is highly efficient, proceeds

under mild, aqueous conditions, and is bioorthogonal, meaning it does not interfere with native

biological processes. These characteristics make it an ideal tool for labeling and modifying

sensitive biomolecules.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(azidomethoxy)-2-methoxyethane is

presented in Table 1. This data is essential for understanding its behavior in various solvent

systems and for analytical characterization.
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Property Value Source

Molecular Formula C₃H₇N₃O PubChem

Molecular Weight 101.11 g/mol PubChem

IUPAC Name 1-azido-2-methoxyethane PubChem

CAS Number 80894-21-9 PubChem

Appearance Not specified, likely a liquid Inferred

Solubility

Expected to be soluble in

water and common organic

solvents

Inferred from structure

Applications of 1-(azidomethoxy)-2-methoxyethane
The primary application of 1-(azidomethoxy)-2-methoxyethane is as a linker molecule in

various scientific domains.

Bioconjugation and Proteomics
In bioconjugation, this molecule can be used to attach probes, such as fluorescent dyes or

biotin, to biomolecules that have been metabolically or chemically engineered to contain an

alkyne group.[1][2] This enables a wide range of applications, including:

Protein Labeling: For visualization and tracking of proteins in living cells.[3]

Pull-down Assays: For the identification of protein-protein interactions.

Enzyme Activity Profiling: By designing alkyne-containing substrates or inhibitors.

The hydrophilic nature of the methoxyethane group can help to improve the solubility of the

resulting bioconjugate.

Drug Development and Delivery
In drug development, click chemistry is employed to synthesize and modify drug candidates. 1-
(azidomethoxy)-2-methoxyethane can be used to:
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PEGylation: While this is a very short PEG chain, the principle of attaching polyethylene

glycol (PEG) derivatives to drugs to improve their pharmacokinetic properties is a key

application of azide-alkyne chemistry.

Linker for Antibody-Drug Conjugates (ADCs): Connecting a cytotoxic drug to an antibody for

targeted delivery.

Formation of Prodrugs: Where the triazole linkage is designed to be cleaved under specific

physiological conditions.

Materials Science
In materials science, this azide can be used for the functionalization of surfaces and polymers.

This can be used to:

Create Bioactive Surfaces: By attaching peptides or other biomolecules to a surface to

promote cell adhesion or other biological responses.

Synthesize Functional Polymers: By incorporating the azide into a polymer backbone,

followed by modification with alkyne-containing molecules.

Experimental Protocols
While specific, detailed protocols for 1-(azidomethoxy)-2-methoxyethane are not extensively

published, the following represents a general procedure for a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction for bioconjugation. Note: This protocol should be optimized for

specific applications.

Materials:

Alkyne-modified biomolecule (e.g., protein, peptide)

1-(azidomethoxy)-2-methoxyethane

Copper(II) sulfate (CuSO₄)

Sodium ascorbate
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Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) as a copper ligand

Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Procedure:

Preparation of Reagents:

Prepare a stock solution of the alkyne-modified biomolecule in the reaction buffer.

Prepare a stock solution of 1-(azidomethoxy)-2-methoxyethane in a compatible solvent

(e.g., DMSO or water).

Prepare a stock solution of CuSO₄ in water.

Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

Prepare a stock solution of the copper ligand (THPTA or TBTA) in a compatible solvent.

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified biomolecule and 1-
(azidomethoxy)-2-methoxyethane. The molar ratio will need to be optimized but is

typically in the range of 1:10 to 1:50 (biomolecule:azide).

Add the copper ligand to the reaction mixture. A typical ratio is 5 equivalents of ligand to 1

equivalent of CuSO₄.

Add the CuSO₄ solution. The final concentration of copper is typically in the range of 50-

100 µM.

Initiate the reaction by adding the sodium ascorbate solution. The final concentration of

sodium ascorbate is typically 5-10 times the concentration of CuSO₄.

Incubation:
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Incubate the reaction mixture at room temperature for 1-4 hours. The reaction time may

need to be optimized.

Purification:

Purify the resulting bioconjugate using an appropriate method, such as size-exclusion

chromatography, dialysis, or affinity chromatography, to remove excess reagents and

byproducts.

Quantitative Data
Due to the limited availability of specific quantitative data for 1-(azidomethoxy)-2-
methoxyethane in the peer-reviewed literature, Table 2 provides typical yield ranges for

CuAAC reactions. These values can be used as a general guideline for what to expect when

using this reagent.

Reaction Type Substrates Typical Yield (%)

Bioconjugation Protein + Small Molecule 50 - 90

Organic Synthesis
Small Molecule + Small

Molecule
80 - 99

Polymer Modification Polymer + Small Molecule 60 - 95

Visualizations
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Mechanism
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Reactants

Catalyst

Product

R1-N3
(1-(azidomethoxy)-2-methoxyethane)

1,4-disubstituted
1,2,3-triazoleR2-C≡CH

Cu(I)

catalyzes

Start:
Alkyne-modified protein

Add 1-(azidomethoxy)-2-methoxyethane
and Cu(I) catalyst premix

Incubate at Room Temperature

Purify labeled protein
(e.g., Size-Exclusion Chromatography)

End:
Characterize labeled protein

(e.g., SDS-PAGE, Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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